3-Fluoropropan-1-amine

• IUPAC Name: 3-fluoropropan-1-amine
• InChI: InChI=1S/C3H8FN/c4-2-1-3-5/h1-3,5H2
• InChI Key: YTHVGJSPULXGNY-UHFFFAOYSA-N
• Canonical SMILES: C(CN)CF
• Molecular Formula: C3H8FN
• DSSTOX Substance ID: DTXSID30196763
• Molecular Weight: 77.10 g/mol
• CAS No.: 462-41-9

Description

3-Fluoropropan-1-amine is a useful research compound. Its molecular formula is C3H8FN and its molecular weight is 77.1 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Flammable;Corrosive;Irritant, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Radiolabeling and Imaging

• Radiolabeling of Amines : 3-Fluoropropan-1-amine derivatives, such as 3-bromopropyl-1-trifluoromethanesulfonate and 3-iodopropyl-1-trifluoromethanesulfonate (triflates), have been used as precursors for 18F-labeling of secondary amines. This is crucial in PET imaging for medical diagnostics, allowing for high radiochemical yields and efficient N-alkylation (Chesis & Welch, 1990).

• SEI Formation in Lithium-Ion Batteries : 1-Fluoropropane-2-one (a compound related to this compound) serves as an SEI-forming additive in lithium-ion batteries. Its role in enhancing first cycle efficiency and maintaining long-term cycling stability is significant, especially at high discharge rates (Krämer et al., 2012).

Chemical Synthesis and Material Science

• Amine Group Spacing in Silica Materials : The spacing and site isolation of amine groups in 3-aminopropyl-grafted silica materials, involving this compound, have been studied. These materials have applications in catalysis and adsorption due to the controlled spacing of functional groups (Hicks et al., 2006).

• Synthesis of Functionalized β-Fluoro Amines : The compound has been used in the synthesis of functionalized β-fluoro amines, showcasing opposite regioselectivity in ring-opening reactions. This is crucial in pharmaceutical synthesis for the creation of novel molecules (D’hooghe & Kimpe, 2006).

Biological and Medical Research

• Fluorohydroxyacetone Synthesis and Toxicity Studies : 3-Fluoro-1-hydroxypropan-2-one and its derivatives, related to this compound, were synthesized and examined for toxicity and antitumor effects. This research provides insight into structure-activity relationships, essential in drug discovery (Pero et al., 1977).

• Radiolabelling with 3-[18F]Fluoropropanesulfonyl Chloride : This agent, derived from this compound, is used in PET imaging, especially in labeling various amines. The stability of these labeled compounds against enzymatic degradation highlights their potential in diagnostic imaging (Löser et al., 2013).

• NMDA Receptor Antagonism : Research on (R)-(-)-3,3-bis(3-fluorophenyl)-2-methylpropan-1-amine, related to this compound, has shown it to be a potent, stereoselective antagonist of the NMDA receptor, indicating its potential as a neuroprotective agent in stroke treatment (Moe et al., 1999).

• Fluorometric Protein Assay : Fluorescamine, a reagent used in the fluorometric assay of proteins, reacts with the free amino groups in proteins, allowing for high sensitivity detection in the nanogram range. This technique is crucial in protein research and enzyme purification (Böhlen et al., 1973).

• Amine Synthesis and Characterization : The synthesis of 3-arylpropan-1-amines, containing structural elements of this compound, and their selective iodination are vital in drug modification and the development of new bioactive molecules (Feng et al., 2023).

• Fluorogenic Reagents for Amine Analysis : 3-Benzoyl-2-quinolinecarboxaldehyde, a fluorogenic reagent for primary amines, offers ultra-high sensitivity in the analysis of amines. This technique is essential for amino acid and protein analysis (Beale et al., 1989).

Safety and Hazards

The safety data sheet for 3-Fluoropropan-1-amine indicates that it has acute toxicity when ingested and can cause skin irritation. It should be stored at 2-8°C and protected from light.

Future Directions

While specific future directions for 3-Fluoropropan-1-amine were not found in the search results, research into the properties and potential applications of amines is ongoing. For example, amines are being studied for their anti-inflammatory therapeutic potential, and new methods for the synthesis of amines are being explored.

Mechanism of Action

Target of Action

3-Fluoropropan-1-amine is primarily used as an analgesic and antinociceptive

Mode of Action

The mode of action of this compound involves its interaction with its targets, leading to a reduction in the perception of pain . It has also been found to activate potassium channels and regulate intracellular calcium levels, which may contribute to its analgesic effects .

Pharmacokinetics

The pharmacokinetic properties of this compound include high gastrointestinal absorption and permeability across the blood-brain barrier . Its lipophilicity, as indicated by its Log Po/w value, is 1.12 , suggesting it has good membrane permeability. These properties impact the bioavailability of the compound, facilitating its distribution throughout the body.

Result of Action

The primary result of the action of this compound is its analgesic and antinociceptive effects . It has been shown to be active in animal models of acute and chronic pain . Laboratory animal studies have also suggested that some amines, potentially including this compound, may cause depletion of certain white blood cells and their precursors in lymphoid tissue .

Biochemical Analysis

Biochemical Properties

It is known that the compound has a molecular weight of 77.1 g/mol

Cellular Effects

It has been shown to be active in animal models of acute and chronic pain

Molecular Mechanism

It is known that the compound can be accessed orally or intraperitoneally

Dosage Effects in Animal Models

3-Fluoropropan-1-amine has been shown to be active in animal models of acute and chronic pain